2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile

• IUPAC Name: 2,6-dichloro-4,5-dimethylpyridine-3-carbonitrile
• InChI: InChI=1S/C8H6Cl2N2/c1-4-5(2)7(9)12-8(10)6(4)3-11/h1-2H3
• InChI Key: RKAFKNVKTHACRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1C#N)Cl)Cl)C
• Molecular Formula: C8H6Cl2N2
• DSSTOX Substance ID: DTXSID90551192
• Molecular Weight: 201.05 g/mol
• CAS RN: 56704-30-4

Description

2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile is a chemical compound with the molecular formula C8H6Cl2N2 and a molecular weight of 201.05 g/mol. It is primarily used for research purposes.

Molecular Structure Analysis

The molecular structure of 2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile consists of a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The ring is substituted at the 2 and 6 positions with chlorine atoms, at the 4 and 5 positions with methyl groups, and at the 3 position with a carbonitrile group.

Scientific Research Applications

Antimicrobial and Anticancer Applications

• A comparative study on the structural and vibrational properties of cyanopyridine derivatives, including those related to 2,6-Dichloro-4,5-dimethylpyridine-3-carbonitrile, highlighted their potential as antimicrobial and anticancer agents. Density Functional Theory (DFT) calculations revealed insights into their structural and vibrational properties, suggesting their suitability for biological applications (Márquez et al., 2015).

Chemical Synthesis and Reactivity

• Research on the synthesis and reactions of 2-substituted 3-cyano-4,6-dimethylpyridine derivatives has expanded the chemical repertoire, with applications in creating pyrazolo, isoxazolo, and pyridoquinazoline derivatives, and thienopyridine derivatives. These compounds have shown varied biological activities, which include potential antimicrobial properties (Yassin, 2009).

Spectroscopic and Structural Analysis

• Spectroscopic and X-ray analyses of chloro and nitro substituted pyridine-3-carbonitrile derivatives have contributed to the understanding of their structural features and optical properties. These studies provide a foundation for future applications in material science and photonic devices (Jukić et al., 2010).

Novel Compound Synthesis

• The synthesis of novel pyridine and fused pyridine derivatives from hydrazinyl-pyridine-carbonitrile compounds has led to the creation of triazolopyridine, pyridotriazine, and pyridine–pyrazole hybrid derivatives. These compounds have been screened for antimicrobial and antioxidant activity, demonstrating the versatility of pyridine-carbonitrile derivatives in medicinal chemistry (Flefel et al., 2018).